molecular formula C11H11ClN2 B8788673 5-chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

5-chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

Cat. No.: B8788673
M. Wt: 206.67 g/mol
InChI Key: YJEOQBDZZJWRJF-UHFFFAOYSA-N
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Description

5-chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine is a useful research compound. Its molecular formula is C11H11ClN2 and its molecular weight is 206.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClN2

Molecular Weight

206.67 g/mol

IUPAC Name

5-chloro-2-(2,5-dimethylpyrrol-1-yl)pyridine

InChI

InChI=1S/C11H11ClN2/c1-8-3-4-9(2)14(8)11-6-5-10(12)7-13-11/h3-7H,1-2H3

InChI Key

YJEOQBDZZJWRJF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1C2=NC=C(C=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5-chloropyridine (10.0 g, 77 mmol), acetonyl acetone (8.8 g, 77 mmol) and a catalytic amount of p-toluenesulphonic acid in anhydrous toluene (250 ml) was heated to reflux for 5 h under Dean and Stark conditions. The solvent was-removed in vacuo, the residue slurried in hexane (250 ml), filtered through celite and the solvent removed in vacuo to give the title compound as a yellow oil (16.0 g): δH (CDCl3) 8.57 (1H, dd, J 2.7, 0.6 Hz), 7.78 (1H, dd, J 8.4, 2.7 Hz), 7.17 (1H, m, J 7.5, 0.5 Hz), 5.91 (2H, s), 2.14 (6H, s).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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